Cas no 1273577-41-5 (Morpholine, 3-(1H-imidazol-5-ylmethyl)-)
Morpholine, 3-(1H-imidazol-5-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-((1H-Imidazol-4-yl)methyl)morpholine
- 3-[(1H-imidazol-4-yl)methyl]morpholine
- Morpholine, 3-(1H-imidazol-5-ylmethyl)-
-
- Inchi: 1S/C8H13N3O/c1-2-12-5-8(10-1)3-7-4-9-6-11-7/h4,6,8,10H,1-3,5H2,(H,9,11)
- InChI Key: MXDMZERQDSRAPX-UHFFFAOYSA-N
- SMILES: O1CCNC(C1)CC1=CN=CN1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 142
- XLogP3: -0.4
- Topological Polar Surface Area: 49.9
Morpholine, 3-(1H-imidazol-5-ylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-363078-0.05g |
3-[(1H-imidazol-4-yl)methyl]morpholine |
1273577-41-5 | 95.0% | 0.05g |
$587.0 | 2025-03-18 | |
| Enamine | EN300-363078-0.1g |
3-[(1H-imidazol-4-yl)methyl]morpholine |
1273577-41-5 | 95.0% | 0.1g |
$615.0 | 2025-03-18 | |
| Enamine | EN300-363078-0.25g |
3-[(1H-imidazol-4-yl)methyl]morpholine |
1273577-41-5 | 95.0% | 0.25g |
$642.0 | 2025-03-18 | |
| Enamine | EN300-363078-0.5g |
3-[(1H-imidazol-4-yl)methyl]morpholine |
1273577-41-5 | 95.0% | 0.5g |
$671.0 | 2025-03-18 | |
| Enamine | EN300-363078-1.0g |
3-[(1H-imidazol-4-yl)methyl]morpholine |
1273577-41-5 | 95.0% | 1.0g |
$699.0 | 2025-03-18 | |
| Enamine | EN300-363078-2.5g |
3-[(1H-imidazol-4-yl)methyl]morpholine |
1273577-41-5 | 95.0% | 2.5g |
$1370.0 | 2025-03-18 | |
| Enamine | EN300-363078-5.0g |
3-[(1H-imidazol-4-yl)methyl]morpholine |
1273577-41-5 | 95.0% | 5.0g |
$2028.0 | 2025-03-18 | |
| Enamine | EN300-363078-10.0g |
3-[(1H-imidazol-4-yl)methyl]morpholine |
1273577-41-5 | 95.0% | 10.0g |
$3007.0 | 2025-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01086525-1g |
3-((1H-imidazol-4-yl)methyl)morpholine |
1273577-41-5 | 95% | 1g |
¥3423.0 | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01086525-5g |
3-((1H-imidazol-4-yl)methyl)morpholine |
1273577-41-5 | 95% | 5g |
¥9926.0 | 2023-04-03 |
Morpholine, 3-(1H-imidazol-5-ylmethyl)- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on Morpholine, 3-(1H-imidazol-5-ylmethyl)-
3-(1H-Imidazol-5-ylmethyl)Morpholine: A Comprehensive Overview
The compound with CAS No. 1273577-41-5, commonly referred to as 3-(1H-imidazol-5-ylmethyl)morpholine, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines the morpholine ring system with an imidazole moiety. The morpholine ring, a six-membered saturated ring containing one oxygen atom and one nitrogen atom, serves as a versatile scaffold for various chemical modifications. The imidazole group, a five-membered aromatic ring with two nitrogen atoms, adds additional functional diversity to the molecule.
Recent studies have highlighted the potential of 3-(1H-imidazol-5-ylmethyl)morpholine in drug discovery and development. Researchers have explored its ability to act as a bioisostere or a template for designing novel bioactive molecules. The compound's structure allows for easy modification at the imidazole and morpholine positions, enabling the creation of derivatives with diverse pharmacological profiles. For instance, substituents at the imidazole nitrogen can influence hydrogen bonding capabilities, while modifications at the morpholine oxygen can affect lipophilicity and metabolic stability.
In terms of synthesis, 3-(1H-imidazol-5-ylmethyl)morpholine can be prepared through various routes, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of morpholine with an appropriately substituted alkyne or alkene in the presence of a transition metal catalyst. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product. The use of microwave-assisted synthesis has further streamlined the process, reducing reaction times and enhancing efficiency.
The physical and chemical properties of 3-(1H-imidazol-5-ylmethyl)morpholine make it suitable for a wide range of applications. Its moderate lipophilicity and high solubility in polar solvents make it an ideal candidate for use in drug delivery systems. Additionally, its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and catalysis. Recent research has demonstrated its potential as a ligand in homogeneous catalysis, particularly in asymmetric induction reactions.
From a biological standpoint, 3-(1H-imidazol-5-ylmethyl)morpholine exhibits interesting pharmacokinetic properties. Studies have shown that it possesses good oral bioavailability and favorable distribution characteristics across various tissues. These attributes make it a promising lead compound for developing drugs targeting chronic diseases such as cancer, inflammation, and neurodegenerative disorders.
Moreover, the compound's ability to modulate key cellular pathways has been extensively investigated. For example, it has been shown to inhibit certain kinases involved in cell proliferation and survival pathways. This property underscores its potential as a therapeutic agent in oncology. Preclinical studies have demonstrated that 3-(1H-imidazol-5-ylmethyl)morpholine exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating a favorable safety profile.
In conclusion, 3-(1H-imidazol-5-ylmethyl)morpholine is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with its versatile reactivity and biological activity, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic development.
1273577-41-5 (Morpholine, 3-(1H-imidazol-5-ylmethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)